Cas no 866837-98-1 (Ethyl 5-amino-1-(p-tolyl)-1H-pyrazole-3-carboxylate)

• Product Name: Ethyl 5-amino-1-(p-tolyl)-1H-pyrazole-3-carboxylate
• CAS No: 866837-98-1
• MF: C₁₃H₁₅N₃O₂
• MW: 245.277102708817
• MDL: MFCD07388409
• CID: 94859
• PubChem ID: 53302150
• Update Time: 2024-10-26

Ethyl 5-amino-1-(p-tolyl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-amino-1-(p-tolyl)-1H-pyrazole-3-carboxylate
• 5-AMINO-1-P-TOLYL-1H-PYRAZOLE-3-CARBOXYLIC ACID ETHYL ESTER
• ethyl 5-amino-1-(4-methylphenyl)pyrazole-3-carboxylate
• Ethyl 5-amino-1-(4-methylphenyl)-1H-pyrazole-3-carboxylate (ACI)
• CCOC(=O)C1=NN(C(N)=C1)C1=CC=C(C)C=C1
• SCHEMBL14357202
• Ethyl 5-amino-1-(4-methylphenyl)-1H-pyrazole-3-carboxylate
• MFCD07388409
• AKOS015901722
• DTXSID80693338
• Ethyl5-amino-1-(p-tolyl)-1H-pyrazole-3-carboxylate
• F17253
• DB-076708
• 866837-98-1

• MDL： MFCD07388409
• Inchi： 1S/C13H15N3O2/c1-3-18-13(17)11-8-12(14)16(15-11)10-6-4-9(2)5-7-10/h4-8H,3,14H2,1-2H3
• InChI Key： SMMNCFKXOKJMBP-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(N)N(C2C=CC(C)=CC=2)N=1)OCC

Computed Properties

• Exact Mass: 245.116426730g/mol
• Monoisotopic Mass: 245.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 70.1Ų

Experimental Properties

• Density: 1.23